Cas no 899945-76-7 (N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide)

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide is a structurally complex heterocyclic compound combining pyrazolo[3,4-d]pyrimidine and chromene moieties. Its unique molecular architecture suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor scaffold due to the presence of hydrogen-bonding motifs and planar aromatic systems. The tert-butyl group enhances steric stability, while the fused ring system may confer selectivity in biological interactions. This compound's dual carbonyl functionalities offer sites for further derivatization, making it a versatile intermediate for drug discovery. Its synthetic accessibility and well-defined reactivity profile support its use in targeted therapeutic development, particularly in oncology or inflammation-related research.

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide structure

899945-76-7 structure

Product Name:N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide

CAS No:899945-76-7

MF:C₁₉H₁₇N₅O₄

MW:379.369383573532

CID:5497567

Update Time:2025-06-15

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-4-oxochromene-2-carboxamide
- N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide
- Inchi： 1S/C19H17N5O4/c1-19(2,3)24-16-12(9-21-24)18(27)23(10-20-16)22-17(26)15-8-13(25)11-6-4-5-7-14(11)28-15/h4-10H,1-3H3,(H,22,26)
- InChI Key： KWKVNTLKRSQMGN-UHFFFAOYSA-N
- SMILES： C1(C(NN2C=NC3N(C(C)(C)C)N=CC=3C2=O)=O)OC2=C(C=CC=C2)C(=O)C=1

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2823-0159-2μmol	N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide	899945-76-7	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2823-0159-5μmol	N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide	899945-76-7	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2823-0159-10μmol	N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide	899945-76-7	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2823-0159-20μmol	N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide	899945-76-7	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2823-0159-1mg	N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide	899945-76-7	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2823-0159-2mg	N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide	899945-76-7	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2823-0159-3mg	N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide	899945-76-7	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2823-0159-4mg	N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide	899945-76-7	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2823-0159-5mg	N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide	899945-76-7	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2823-0159-10mg	N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide	899945-76-7	90%+	10mg	$79.0	2023-05-16

N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide Related Literature

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Additional information on N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide

Recent Advances in the Study of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide (CAS: 899945-76-7)

In recent years, the compound N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide (CAS: 899945-76-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidin and chromene scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural features, including the tert-butyl group and the chromene-carboxamide moiety, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, such as cyclin-dependent kinases (CDKs) and protein kinase B (Akt). These kinases play pivotal roles in cell cycle regulation and survival pathways, making them attractive targets for cancer therapy. In vitro and in vivo experiments have demonstrated that N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide effectively suppresses tumor growth by inducing apoptosis and inhibiting angiogenesis. These findings underscore its potential as a novel anticancer agent.

Beyond oncology, recent research has explored the anti-inflammatory properties of this compound. It has been shown to modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades, which are implicated in chronic inflammatory diseases. Preclinical models of rheumatoid arthritis and inflammatory bowel disease have reported significant reductions in inflammation and tissue damage upon treatment with this molecule. These results highlight its versatility and potential for repurposing in other therapeutic areas.

Despite these promising findings, challenges remain in the development of N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide as a therapeutic agent. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. Additionally, clinical trials will be essential to validate its efficacy and safety in humans. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-4-oxo-4H-chromene-2-carboxamide represents a promising candidate in the realm of chemical biology and drug discovery. Its dual functionality in targeting both cancer and inflammation-related pathways positions it as a molecule of high therapeutic value. Continued research and development efforts will be crucial to unlocking its full potential and addressing the unmet medical needs in these areas.